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Introduction
Cinnamyl isobutyrate is an organic compound belonging to the class of styrenes,

characterized by an ethenylbenzene moiety.[1] It is a colorless to pale yellow liquid with a

sweet, balsamic, and fruity odor reminiscent of apple and banana.[2][3] This aromatic

compound is found naturally in the essential oil of cinnamon bark and is also synthesized for

use as a flavoring agent in foods, particularly in baked goods and candy, and as a fragrance

ingredient in various personal care products.[2][4] Beyond its sensory properties, recent

research has highlighted the potential biological activities of cinnamyl isobutyrate, particularly

in the context of metabolic health, making it a molecule of interest for further scientific

investigation.

This technical guide provides a comprehensive review of the existing literature on cinnamyl
isobutyrate, with a focus on its synthesis, biological effects, and the experimental

methodologies used to elucidate its properties. Quantitative data from various studies are

summarized in structured tables, and key experimental protocols are detailed to facilitate

reproducibility. Additionally, signaling pathways and experimental workflows are visualized

using Graphviz diagrams to provide a clear conceptual framework for the presented

information.
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Physicochemical Properties
Cinnamyl isobutyrate is characterized by the following physicochemical properties:

Property Value Reference

Molecular Formula C13H16O2 [5]

Molecular Weight 204.26 g/mol [5]

Appearance Colorless to pale yellow liquid [2]

Odor Sweet, balsamic, fruity [2]

Boiling Point 295-297 °C at 760 mmHg [6]

Density 1.006-1.009 g/mL at 25 °C [6]

Refractive Index 1.523-1.528 at 20 °C [6]

Solubility
Insoluble in water; soluble in

alcohol and oils
[2][6]

logP (o/w) 3.504 (estimated) [6]

Synthesis of Cinnamyl Isobutyrate
The primary method for the synthesis of cinnamyl isobutyrate is through the esterification of

cinnamyl alcohol with isobutyric acid.[2] This can be achieved through both chemical and

enzymatic methods.

Chemical Synthesis: Fischer-Speier Esterification
A common method for the synthesis of esters like cinnamyl isobutyrate is the Fischer-Speier

esterification, which involves the acid-catalyzed reaction between a carboxylic acid and an

alcohol.

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine cinnamyl alcohol and a molar excess of isobutyric acid. A strong acid
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catalyst, such as concentrated sulfuric acid or p-toluenesulfonic acid, is added in a catalytic

amount.[7][8][9]

Reaction Conditions: The reaction mixture is heated to reflux with constant stirring. The

reaction progress can be monitored by techniques such as thin-layer chromatography (TLC).

[7][10] To drive the equilibrium towards the product, one of the reactants (typically the less

expensive one, in this case, isobutyric acid) is used in excess, or the water formed during the

reaction is removed using a Dean-Stark apparatus.[8][9]

Work-up and Purification: After the reaction is complete, the mixture is cooled to room

temperature. The excess acid is neutralized by washing with a saturated sodium bicarbonate

solution. The organic layer is then washed with water and brine, dried over an anhydrous salt

like sodium sulfate, and filtered. The crude cinnamyl isobutyrate is then purified by vacuum

distillation to obtain the final product.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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